Cas no 37914-87-7 (Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI))

Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI) structure
37914-87-7 structure
Product Name:Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI)
CAS No:37914-87-7
MF:C10H26Br2N6S2
MW:454.291636943817
CID:313037
PubChem ID:216942
Update Time:2025-04-19

Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-[2-[2-[carbamimidoyl(ethyl)amino]ethyldisulfanyl]ethyl]-1-ethylguanidine,dihydrobromide
    • Guanidine, N,N'''-(dithiodi-2,1-ethanediyl)bis(N-ethyl-, dihydrobromide
    • N,N'''-(Dithiodi-2,1-ethanediyl)bis(N-ethylguanidine) dihydrobromide
    • DTXSID90191350
    • 1-[2-[2-(carbamimidoylethylamino)ethyldisulfanyl]ethyl]-1-ethyl-guan idine dihydrobromide
    • 37914-87-7
    • Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI)
    • Inchi: 1S/C10H24N6S2.2BrH/c1-3-15(9(11)12)5-7-17-18-8-6-16(4-2)10(13)14;;/h3-8H2,1-2H3,(H3,11,12)(H3,13,14);2*1H
    • InChI Key: OFNMNCMQFIWRPR-UHFFFAOYSA-N
    • SMILES: Br.Br.S(CCN(C(=N)N)CC)SCCN(C(=N)N)CC

Computed Properties

  • Exact Mass: 452.00298
  • Monoisotopic Mass: 452.00271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 235
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • PSA: 106.22

Guanidine,N,N'''-(dithiodi-2,1-ethanediyl)bis[N-ethyl-, dihydrobromide (9CI) Related Literature

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